7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile

• Molecular Formula: C19H9N3O
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 11-oxo-3,10-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(19),2,4(9),5,7,12,14,16(20),17-nonaene-6-carbonitrile
• InChI: InChI=1S/C19H9N3O/c20-10-11-7-8-16-15(9-11)21-18-13-5-1-3-12-4-2-6-14(17(12)13)19(23)22(16)18/h1-9H
• InChI Key: YVOCMASUFBMFKA-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=C1)C4=NC5=C(N4C(=O)C3=CC=C2)C=CC(=C5)C#N

Description

7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile, also known as C13H7N3O, is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in terms of its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile has been studied extensively. It has been found to inhibit the activity of different enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of topoisomerase I and II, which are enzymes that are involved in DNA replication and transcription. It has also been found to inhibit the activity of different kinases, which are involved in various signaling pathways.
Biochemical and Physiological Effects:
7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile has been found to have different biochemical and physiological effects. It has been shown to induce apoptosis, which is a programmed cell death mechanism. It has also been found to inhibit the proliferation of cancer cells and reduce inflammation. Additionally, it has been shown to have antimicrobial activity against different bacteria and fungi.

Advantages and Limitations for Lab Experiments

The use of 7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile in lab experiments has both advantages and limitations. One of the advantages is its potential as a drug candidate for the treatment of different diseases. It has also been found to have low toxicity and high selectivity towards cancer cells. However, one of the limitations is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are many future directions for the research on 7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile. One of the directions is to further study its mechanism of action and its potential as a drug candidate for the treatment of different diseases. Another direction is to explore its potential as a fluorescent probe for the detection of different biomolecules. Additionally, it can be studied for its potential as a catalyst for different chemical reactions.

Synthesis Methods

The synthesis of 7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile has been achieved using different methods. One of the methods involves the reaction of 2-aminobenzimidazole with 2-nitrobenzaldehyde in the presence of potassium carbonate and acetic acid. The resulting compound is then cyclized with malononitrile in the presence of ammonium acetate and acetic acid to yield 7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile.

Scientific Research Applications

7-Oxo-7H-benzimidazo[2,1-a]benzo[de]isoquinoline-11-carbonitrile has been the subject of scientific research due to its potential applications in various fields. One of the main applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of different diseases. It has shown promising results in the treatment of cancer, inflammation, and infectious diseases.